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Cat. No.: B15586843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alstoyunine E is a monoterpenoid indole alkaloid isolated from the plant Alstonia yunnanensis.

[1] This natural product has garnered interest within the scientific community due to its selective

inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead

compound for the development of anti-inflammatory agents. This document provides a

comprehensive overview of the known information regarding Alstoyunine E, including its

structure and biological activity. As no total synthesis of Alstoyunine E has been published to

date, this document further proposes a plausible synthetic strategy based on established

methodologies for related indole alkaloids. Detailed experimental protocols for key

transformations are provided to guide future synthetic efforts.

Chemical Structure and Properties
Alstoyunine E possesses a complex pentacyclic core characteristic of the sarpagine-type

indole alkaloids. Its structure was elucidated through extensive spectroscopic analysis,

including 1D and 2D NMR and high-resolution mass spectrometry.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15586843?utm_src=pdf-interest
https://www.benchchem.com/product/b15586843?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19775092/
https://www.benchchem.com/product/b15586843?utm_src=pdf-body
https://www.benchchem.com/product/b15586843?utm_src=pdf-body
https://www.benchchem.com/product/b15586843?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19775092/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name Molecular Formula Molecular Weight
Key Structural

Features

Alstoyunine E C₂₁H₂₂N₂O₃ 350.41 g/mol

Pentacyclic

sarpagine-type indole

alkaloid core

Biological Activity
Initial biological screening of Alstoyunine E has revealed its selective inhibitory activity against

COX-2.[1] This selectivity is a desirable characteristic for anti-inflammatory drugs, as it may

reduce the gastrointestinal side effects associated with non-selective COX inhibitors.

Compound Biological Target Activity Reference

Alstoyunine E
Cyclooxygenase-2

(COX-2)

Selective inhibition

(>75%)
[1]

Proposed Retrosynthetic Analysis
Given the absence of a reported total synthesis of Alstoyunine E, a retrosynthetic analysis is

proposed to guide future synthetic endeavors. The analysis is based on established synthetic

strategies for constructing the core structures of related indole alkaloids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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